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Compound of Interest

Compound Name: Eriochrome Black A

Cat. No.: B15553176 Get Quote

Introduction

Eriochrome Black A, commonly known as Eriochrome Black T (EBT) or Solochrome Black T,

is an azo dye used as a complexometric indicator in analytical chemistry.[1][2] It is essential for

quantifying metal ions, particularly calcium (Ca²⁺) and magnesium (Mg²⁺), through

complexometric titrations with ethylenediaminetetraacetic acid (EDTA).[3][4][5] The indicator

forms a wine-red complex with metal ions like Mg²⁺.[4] During an EDTA titration, typically

buffered to a pH of 10 for optimal performance, the EDTA chelates the metal ions.[1][5] At the

endpoint, when all metal ions are complexed by the EDTA, the indicator is released back to its

free, deprotonated form, resulting in a distinct color change from wine-red to a clear blue.[1][4]

This application note provides detailed protocols for preparing Eriochrome Black indicator

solutions in both liquid and solid forms for use in research and development settings.

Safety Precautions

Eriochrome Black powder can be a skin and eye irritant.[6] It is recommended to handle the

chemical with appropriate personal protective equipment (PPE), including safety glasses and

gloves.[7][8] All preparations should be conducted in a well-ventilated area or under a fume

hood. Store the dye and its solutions in tightly closed containers in a cool, dry, and dark place,

away from strong oxidizing agents.[6][7][9][10]
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The following table summarizes various methods for preparing Eriochrome Black indicator for

laboratory use.
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Indicator

Type

Eriochrome

Black

Solvent/Matr

ix

Additional

Reagents

Final

Concentratio

n (Approx.)

Notes

Alcoholic

Solution 1
0.5 g

100 mL Ethyl

Alcohol

4.5 g

Hydroxylamin

e

Hydrochloride

0.5% w/v

The addition

of

hydroxylamin

e

hydrochloride

improves the

stability of the

solution.[2]

Alcoholic

Solution 2
0.2 g

50 mL

Methanol

2 g

Hydroxylamin

e

Hydrochloride

0.4% w/v

Solution

should be

prepared

immediately

before use

due to limited

stability.[11]

Alcoholic

Solution 3
1.0 g

100 mL 95%

Ethanol
None 1.0% w/v

A simpler

formulation,

though

potentially

less stable

than those

with a

stabilizer.[3]

Solid Mixture

(Triturate)

1 part (e.g., 1

g)

99 parts

Sodium

Chloride

(e.g., 99 g)

None 1% w/w Offers

excellent

stability

compared to

liquid

solutions.

Store

protected
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from

moisture.[11]

Experimental Protocols
Protocol 1: Preparation of Stabilized Alcoholic Indicator
Solution
This protocol describes the preparation of a 0.5% (w/v) Eriochrome Black indicator solution in

ethanol with hydroxylamine hydrochloride to enhance stability.

Materials and Equipment:

Eriochrome Black T powder

Hydroxylamine hydrochloride

Ethyl alcohol (95% or absolute)

100 mL volumetric flask

Analytical balance

Weighing paper/boat

Spatula

Funnel

Beaker

Glass stirring rod

Dropper or reagent bottle for storage

Procedure:
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Accurately weigh 0.5 g of Eriochrome Black T powder and 4.5 g of hydroxylamine

hydrochloride using an analytical balance.[2]

Transfer the weighed powders into a beaker.

Add approximately 50 mL of ethyl alcohol to the beaker.[2]

Stir the mixture with a glass rod until both powders are completely dissolved.[8]

Carefully transfer the dissolved solution into a 100 mL volumetric flask using a funnel.

Rinse the beaker with a small amount of additional ethyl alcohol and add the rinsing to the

volumetric flask to ensure a complete transfer.

Add ethyl alcohol to the volumetric flask up to the 100 mL calibration mark.[2]

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Transfer the final solution to a labeled dropper or reagent bottle for storage.
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Protocol 1: Liquid Indicator Preparation

1. Weigh Reagents
(0.5g EBT, 4.5g Hydroxylamine HCl)

2. Dissolve in ~50mL Ethanol

 

3. Transfer to 100mL Volumetric Flask

 

4. Dilute to Volume with Ethanol

 

5. Mix for Homogeneity

 

6. Store in Labeled Bottle

 

Click to download full resolution via product page

Caption: Workflow for preparing a stabilized Eriochrome Black liquid indicator.
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Protocol 2: Preparation of Solid Indicator Mixture
(Triturate)
This protocol is for preparing a stable, solid mixture of Eriochrome Black, which can be used in

place of a liquid indicator.

Materials and Equipment:

Eriochrome Black T powder

Sodium chloride (analytical grade, dry)

Mortar and pestle

Analytical balance

Spatula

Airtight storage container

Procedure:

Weigh 1 g of Eriochrome Black T powder and 99 g of dry sodium chloride.[11]

Transfer the sodium chloride into a clean, dry mortar.

Add the Eriochrome Black T powder to the mortar.

Gently grind the two powders together with the pestle until a fine, homogeneous mixture is

obtained.

Transfer the resulting triturate into a dry, clearly labeled, airtight container for storage.

Mechanism of Action in EDTA Titration
Eriochrome Black is a metal ion indicator. In a solution containing Mg²⁺ ions at pH 10, the

indicator binds to the ions, forming a wine-red colored complex. EDTA is a stronger chelating

agent than Eriochrome Black.[4] When EDTA is titrated into the solution, it sequentially binds
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with all free and then indicator-bound Mg²⁺ ions. The endpoint is signaled when the last of the

Mg²⁺ is removed from the indicator, causing the solution to revert to the brilliant blue color of

the free indicator.

Indicator Color Change Mechanism

Analyte at pH 10
(Mg²⁺ + Free EBT)

Mg-EBT Complex
(Wine-Red Color)

Indicator Added + EDTA (Titrant)
Free EBT

(Blue Color)
Endpoint Reached EDTA-Mg Complex

(Colorless)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Eriochrome Black Indicator Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553176#preparation-of-eriochrome-black-a-
indicator-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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